Cas no 28281-49-4 (1-(Benzo[d][1,3]dioxol-5-yl)propan-1-one)

1-(Benzo[d][1,3]dioxol-5-yl)propan-1-one Properties

Names and Identifiers

• 1-(Benzo[d][1,3]dioxol-5-yl)propan-1-one
• 3,4-Methylenedioxy Propiophenone
• 3',4'-(Methylenedioxy)propiophenone
• 1-(1,3-benzodioxol-5-yl)propan-1-one
• 3,4-5(Methylenedioxy)propiophenone
• 3,4-Methylenedioxy P
• 3',4'-Methylenedioxypropiophenone
• 3′,4′-(Methylenedioxy)propiophenone
• 5-propionyl-1,3-benzodioxole
• EINECS 248-937-6
• 3,4-Methylenedioxyphenyl ethyl ketone
• 5-Propanoyl-1,3-benzodioxole
• NSC 29484
• 3,4-Methylenedioxypropiophenone
• 1-(2H-1,3-BENZODIOXOL-5-YL)PROPAN-1-ONE
• UNII-79S7K6SNO8
• 3,4-(METHYLENEDIOXY)PROPIOPHENONE
• CHEBI:167427
• NS00005563
• 1-Propanone, 1-(1,3-benzodioxol-5-yl)-
• 79S7K6SNO8
• Q4634056
• Propiophenone, 3',4'-(methylenedioxy)-
• (3,4-methylenedioxyphenyl)-1-propanone
• CS-W017337
• 1-(BENZ(D)(1,3)DIOXOL-5-YL)PROPAN-1-ONE
• 1-(BENZO(D)(1,3)DIOXOL-5-YL)PROPAN-1-ONE
• BCP13662
• EC 248-937-6
• FT-0614406
• AKOS009159521
• AI3-31258
• CHEMBL453952
• 3',4'-(Methylenedioxy)propiophenone, AldrichCPR
• SY106387
• NSC-29484
• 1-(1,3-Benzodioxol-5-yl)-1-propanone
• SCHEMBL1092123
• AC-9516
• 3,4-(Methylenedioxyphenyl)-1-propanone
• 28281-49-4
• FT-0605589
• 1-(1,3-benzodioxol-5-yl)-propan-1-one
• 5-propanoylbenzo[1,3]dioxol
• NSC29484
• DTXSID00182532
• MFCD00016652
• J-017030
• AS-64770
• DB-047368
• +Expand

• MDL： MFCD00016652
• InChIKey： RVBJGSPBFIUTTR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10O3/c1-2-8(11)7-3-4-9-10(5-7)13-6-12-9/h3-5H,2,6H2,1H3
• SMILES： CCC(=O)C1=CC=C2OCOC2=C1
• BRN： 165729

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.063
• Heavy Atom Count: 13
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 35.5A^2

Experimental Properties

• LogP: 2.00800
• PSA: 35.53000
• Refractive Index: 1.546
• Boiling Point: 306 ºC
• Melting Point: 34-36°C
• Flash Point: 130 ºC
• Color/Form: solid
• Solubility: Not determined
• Density: 1.198

1-(Benzo[d][1,3]dioxol-5-yl)propan-1-one Security Information

• RTECS：UC0440600
• Safety Instruction： S26; S37
• Risk Phrases：R33
• Dangerous goods sign： Xn
• Risk Phrases： 33-22

1-(Benzo[d][1,3]dioxol-5-yl)propan-1-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%